![molecular formula C13H14N2O2S B5977175 6-hydroxy-3-phenyl-2-(propylthio)-4(3H)-pyrimidinone](/img/structure/B5977175.png)
6-hydroxy-3-phenyl-2-(propylthio)-4(3H)-pyrimidinone
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Overview
Description
6-hydroxy-3-phenyl-2-(propylthio)-4(3H)-pyrimidinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as PPTU and has a molecular formula of C13H14N2O2S. PPTU is a pyrimidinone derivative and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of PPTU is not fully understood. However, studies have shown that PPTU can inhibit the activity of certain enzymes such as tyrosinase and xanthine oxidase. PPTU has also been found to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
PPTU has been found to have a range of biochemical and physiological effects. Studies have shown that PPTU can inhibit the activity of certain enzymes, which may contribute to its potential therapeutic effects. PPTU has also been found to have antioxidant properties, which may protect against oxidative stress. Additionally, PPTU has been found to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using PPTU in lab experiments is that it is relatively easy to synthesize and purify. PPTU has also been found to have low toxicity in animal studies. One of the limitations of using PPTU in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on PPTU. One area of research is the development of PPTU-based anti-cancer drugs. Another potential direction is the study of PPTU's potential therapeutic effects in other diseases such as diabetes and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of PPTU and its potential biochemical and physiological effects.
Synthesis Methods
PPTU can be synthesized using various methods, including the reaction of 2-mercaptoacetic acid with 3-phenyl-2-propen-1-ol and 2-aminopyrimidine. The reaction is carried out in the presence of a base and a solvent such as ethanol or methanol. The resulting product is then purified using techniques such as recrystallization or column chromatography.
Scientific Research Applications
PPTU has been found to have a range of potential applications in scientific research. One of the most significant areas of research is its use as a potential anti-cancer agent. Studies have shown that PPTU has cytotoxic effects on cancer cells and can induce apoptosis in cancer cells. PPTU has also been studied for its potential use in the treatment of other diseases such as diabetes and Alzheimer's disease.
properties
IUPAC Name |
6-hydroxy-3-phenyl-2-propylsulfanylpyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-2-8-18-13-14-11(16)9-12(17)15(13)10-6-4-3-5-7-10/h3-7,9,16H,2,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJMIDRUMGNJCOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC(=CC(=O)N1C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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